Cas no 2377605-94-0 (3-(dihydroxyboranyl)-2,5-difluorobenzoic acid)

• Product Name: 3-(dihydroxyboranyl)-2,5-difluorobenzoic acid
• CAS No: 2377605-94-0
• MF: C₇H₅BF₂O₄
• MW: 201.920009374619
• CID: 5523856
• PubChem ID: 119001234
• Update Time: 2025-06-15

3-(dihydroxyboranyl)-2,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2377605-94-0
• 3-Borono-2,5-difluorobenzoicacid
• CS-0177680
• BS-34908
• 3-(DIHYDROXYBORANYL)-2,5-DIFLUOROBENZOIC ACID
• 3-Borono-2,5-difluorobenzoic acid
• 3-(dihydroxyboranyl)-2,5-difluorobenzoic acid

• Inchi： 1S/C7H5BF2O4/c9-3-1-4(7(11)12)6(10)5(2-3)8(13)14/h1-2,13-14H,(H,11,12)
• InChI Key： PVOGDDKENQSBOW-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(=CC=1B(O)O)F

Computed Properties

• Exact Mass: 202.0248951g/mol
• Monoisotopic Mass: 202.0248951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(dihydroxyboranyl)-2,5-difluorobenzoic acid

Comprehensive Overview of 3-(Dihydroxyboranyl)-2,5-Difluorobenzoic Acid (CAS No. 2377605-94-0)

3-(Dihydroxyboranyl)-2,5-difluorobenzoic acid (CAS No. 2377605-94-0) is a boronic acid derivative with significant applications in pharmaceutical research, material science, and organic synthesis. This compound, characterized by its unique boronate ester functionality and fluorinated aromatic core, has garnered attention for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery. Its molecular structure, combining a benzoic acid scaffold with dihydroxyboranyl and difluoro substituents, offers exceptional reactivity and selectivity, making it a valuable intermediate for designing targeted therapeutics and advanced materials.

In recent years, the demand for fluorinated boronic acids like 3-(dihydroxyboranyl)-2,5-difluorobenzoic acid has surged due to their utility in PET radiopharmaceuticals and bioconjugation techniques. Researchers are particularly interested in its potential for proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in degradation therapy. The compound’s boron group enables precise binding to biomolecules, while the fluorine atoms enhance metabolic stability—a critical factor in drug development. These attributes align with current trends in precision medicine and sustainable chemistry, addressing frequent search queries such as "boronic acid in cancer research" and "fluorinated drug intermediates."

The synthesis of CAS No. 2377605-94-0 typically involves palladium-catalyzed borylation of halogenated precursors, followed by hydrolysis. Its crystalline form and solubility profile (polar organic solvents) facilitate purification and handling. Analytical techniques like NMR spectroscopy and HPLC-MS are essential for quality control, ensuring compliance with GMP standards—a topic frequently searched by process chemists. Notably, the compound’s stability under physiological conditions makes it a candidate for biocompatible coatings and diagnostic probes, further expanding its industrial relevance.

From an SEO perspective, this compound intersects with high-traffic keywords such as "boronic acid derivatives," "fluorinated building blocks," and "CAS 2377605-94-0 supplier." Its versatility also resonates with queries like "how to improve drug bioavailability" and "green chemistry in pharma," reflecting broader industry concerns. As AI-driven drug design gains traction, 3-(dihydroxyboranyl)-2,5-difluorobenzoic acid exemplifies how computational modeling accelerates the identification of novel enzyme inhibitors and covalent modifiers—topics trending in scientific literature and patent filings.

In conclusion, 3-(dihydroxyboranyl)-2,5-difluorobenzoic acid (CAS No. 2377605-94-0) represents a convergence of medicinal chemistry and material innovation. Its dual functionality as a synthetic intermediate and biological probe underscores its importance in addressing challenges like drug resistance and selective catalysis. For laboratories and manufacturers, sourcing high-purity batches with documented COA (Certificate of Analysis) remains paramount—a detail often highlighted in procurement-related searches.